Cas no 1447965-99-2 (5-Amino-3-(4-bromophenyl)-5-oxopentanoic acid)

• Product Name: 5-Amino-3-(4-bromophenyl)-5-oxopentanoic acid
• CAS No: 1447965-99-2
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• MDL: MFCD24387842
• CID: 4776029
• PubChem ID: 23274440
• Update Time: 2025-10-19

5-Amino-3-(4-bromophenyl)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-(4-bromophenyl)-5-oxopentanoic acid
• GLUTARAMICACIDPBROMOPHENYL
• 5-Amino-3-(4-bromophenyl)-5-oxopentanoic acid

• MDL： MFCD24387842
• Inchi： 1S/C11H12BrNO3/c12-9-3-1-7(2-4-9)8(5-10(13)14)6-11(15)16/h1-4,8H,5-6H2,(H2,13,14)(H,15,16)
• InChI Key： LJYYHEBYLLOULN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC(=O)O)CC(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• XLogP3: 1
• Topological Polar Surface Area: 80.4

Additional information on 5-Amino-3-(4-bromophenyl)-5-oxopentanoic acid

5-Amino-3-(4-bromophenyl)-5-oxopentanoic acid (CAS No. 1447965-99-2): A Comprehensive Overview

5-Amino-3-(4-bromophenyl)-5-oxopentanoic acid (CAS No. 1447965-99-2) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a bromophenyl moiety, and a carboxylic acid functional group. These features contribute to its potential applications in various biological and medicinal contexts.

The chemical structure of 5-Amino-3-(4-bromophenyl)-5-oxopentanoic acid is defined by its molecular formula, C₁₂H₁₃BrNO₃, and its molecular weight of 287.13 g/mol. The presence of the bromine atom in the para position of the phenyl ring imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological activity.

In recent years, 5-Amino-3-(4-bromophenyl)-5-oxopentanoic acid has been the subject of several studies aimed at elucidating its potential therapeutic applications. One notable area of research involves its use as a precursor in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its potential as a therapeutic agent, 5-Amino-3-(4-bromophenyl)-5-oxopentanoic acid has also been explored for its role in chemical biology research. Its ability to modulate specific protein-protein interactions has been highlighted in several studies. For example, a 2020 publication in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can selectively inhibit the interaction between two key proteins involved in cancer cell signaling pathways, thereby offering a novel approach to cancer therapy.

The synthesis of 5-Amino-3-(4-bromophenyl)-5-oxopentanoic acid typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of 4-bromoacetophenone with an appropriate amino acid derivative, followed by oxidation to form the carboxylic acid group. This synthetic strategy has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while 5-Amino-3-(4-bromophenyl)-5-oxopentanoic acid is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, and conducting experiments in well-ventilated areas.

The physical properties of 5-Amino-3-(4-bromophenyl)-5-oxopentanoic acid, including its melting point and solubility characteristics, have been well-documented. The compound is typically a white crystalline solid with a melting point ranging from 160°C to 162°C. It exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but is less soluble in water.

In conclusion, 5-Amino-3-(4-bromophenyl)-5-oxopentanoic acid (CAS No. 1447965-99-2) represents an important molecule with diverse applications in chemical and biological research. Its unique structural features and potential therapeutic properties make it a valuable compound for further investigation and development. As research continues to advance, it is likely that new applications and insights into the behavior of this compound will emerge, contributing to the broader understanding of its role in medicinal chemistry and pharmaceutical science.